Cas no 4255-35-0 (2-Octanol, 1-amino-)

2-Octanol, 1-amino- structure
2-Octanol, 1-amino- structure
Product Name:2-Octanol, 1-amino-
CAS No:4255-35-0
MF:C8H19NO
MW:145.242562532425
CID:333762
PubChem ID:345053
Update Time:2025-04-19

2-Octanol, 1-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol, 1-amino-
    • 1-aminooctan-2-ol
    • (+-)-1-Amino-octanol-(2)
    • (2RS)-1-amino-2-octanol
    • 1-Amino-2-hydroxy-octan
    • 1-amino-octan-2-ol
    • 1-Aminoooctan-2-ol
    • 2-Hydroxyoctylamin
    • AC1L81YG
    • CHEBI:120861
    • CHEMBL18542
    • CTK1D8555
    • NSC402267
    • MPGVRLGIUWFEPA-UHFFFAOYSA-N
    • 4255-35-0
    • SCHEMBL967425
    • BDBM50028799
    • NSC-402267
    • DTXSID50322906
    • 2-hydroxyoctyl amine
    • Inchi: 1S/C8H19NO/c1-2-3-4-5-6-8(10)7-9/h8,10H,2-7,9H2,1H3
    • InChI Key: MPGVRLGIUWFEPA-UHFFFAOYSA-N
    • SMILES: OC(CN)CCCCCC

Computed Properties

  • Exact Mass: 145.14677
  • Monoisotopic Mass: 145.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 66.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 0.895
  • Boiling Point: 250.8°Cat760mmHg
  • Flash Point: 105.5°C
  • Refractive Index: 1.456
  • PSA: 46.25
  • LogP: 1.97670
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